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Compound of Interest

Compound Name: BODIPY FL Hydrazide

Cat. No.: B605992 Get Quote

An in-depth technical guide for researchers, scientists, and drug development professionals on

the application of BODIPY® FL Hydrazide for fluorescent labeling.

Core Properties of BODIPY® FL Hydrazide
BODIPY® FL Hydrazide is a bright, green-fluorescent dye widely utilized for the covalent

labeling of biomolecules. Its primary application lies in the detection and analysis of

glycoproteins and polysaccharides. The hydrazide functional group specifically reacts with

aldehyde or ketone moieties, which can be natively present or, more commonly, introduced into

carbohydrates through mild oxidation. This specificity allows for targeted labeling of the glycan

portions of biomolecules, minimizing interference with protein structure and function.

There are two commonly referenced forms of BODIPY® FL Hydrazide, which can lead to

confusion regarding its properties. The table below clarifies the distinction between the free

base and its hydrochloride salt.
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Property
BODIPY® FL Hydrazide
(Free Base)

BODIPY® FL Hydrazide
(Hydrochloride)

CAS Number 178388-71-1[1] 2183473-45-0[2]

Molecular Formula C₁₄H₁₇BF₂N₄O[3] C₁₄H₁₈BClF₂N₄O[2]

Molecular Weight ~306.12 g/mol [4] ~342.58 g/mol

Appearance Brown to red solid powder Brown to orange solid

Excitation (λex) ~495-503 nm ~503 nm

Emission (λem) ~509-516 nm ~509 nm

Solubility

Soluble in polar organic

solvents (DMSO, DMF),

methanol; moderately soluble

in acetonitrile, DCM; poorly

soluble in water.

Soluble in polar organic

solvents (DMSO, DMF),

methanol; moderately soluble

in acetonitrile, DCM; poorly

soluble in water.

Experimental Protocols
The most prevalent use of BODIPY® FL Hydrazide is in the fluorescent labeling of

glycoproteins. This process typically involves two main steps: the oxidation of the carbohydrate

side chains to generate aldehydes, followed by the reaction of these aldehydes with the

hydrazide group of the dye.

Protocol for Labeling of Glycoproteins
This protocol provides a general framework for the labeling of glycoproteins, such as

antibodies, using BODIPY® FL Hydrazide. Optimization may be required for specific proteins

and experimental setups.

Materials:

Purified Glycoprotein (e.g., IgG antibody)

BODIPY® FL Hydrazide
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Sodium meta-periodate (NaIO₄)

Reaction Buffer: 0.1 M Sodium Acetate, pH 5.5

Quenching Solution (e.g., 1 M ethylene glycol or 200 mM Sodium Sulfite)

Anhydrous DMSO

Purification Column (e.g., Sephadex G-25 desalting column)

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Oxidation of the Glycoprotein:

Dissolve the glycoprotein in the Reaction Buffer to a concentration of approximately 5

mg/mL.

Prepare a fresh solution of 20 mM sodium meta-periodate in the Reaction Buffer. This

solution should be used immediately.

Add an equal volume of the periodate solution to the glycoprotein solution.

Incubate the mixture for 5-20 minutes at room temperature in the dark. The mild oxidation

with periodate cleaves the vicinal diols in the sugar residues, primarily sialic acids, to form

aldehyde groups.

Quench the reaction by adding the Quenching Solution.

Remove excess periodate and quenching reagent by desalting the glycoprotein solution

using a desalting column equilibrated with the Reaction Buffer.

Labeling with BODIPY® FL Hydrazide:

Prepare a stock solution of BODIPY® FL Hydrazide in anhydrous DMSO (e.g., 50 mM).
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Add the BODIPY® FL Hydrazide stock solution to the oxidized glycoprotein solution. A 10-

to 50-fold molar excess of the dye to the protein is a common starting point.

Incubate the reaction mixture for 2-4 hours at room temperature in the dark with gentle

stirring. During this incubation, the hydrazide group of the dye reacts with the generated

aldehyde groups on the glycoprotein to form a stable hydrazone bond.

Purification of the Labeled Glycoprotein:

Remove the unreacted BODIPY® FL Hydrazide by passing the reaction mixture through a

desalting column (e.g., Sephadex G-25) equilibrated with PBS, pH 7.4.

Collect the fractions containing the fluorescently labeled glycoprotein, which will elute first.

The smaller, unconjugated dye molecules will be retained on the column and elute later.

Monitor the elution by measuring the absorbance at 280 nm (for the protein) and ~503 nm

(for the BODIPY® FL dye).

Pool the fractions containing the labeled protein.

Storage:

Store the purified, labeled glycoprotein at 4°C, protected from light. For long-term storage,

consider adding a protein stabilizer (e.g., BSA) and storing at -20°C or -80°C.

Experimental Workflow and Signaling Pathway
Diagrams
To visually represent the experimental processes and related biological pathways, the following

diagrams have been generated using the DOT language.
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Step 1: Oxidation of Glycoprotein

Step 2: Labeling Reaction

Step 3: Purification
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Caption: Workflow for the fluorescent labeling of glycoproteins using BODIPY® FL Hydrazide.
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While BODIPY® FL Hydrazide itself is a labeling reagent and not directly involved in signaling

pathways, other BODIPY® conjugates are instrumental in studying cellular processes. For

instance, BODIPY® FL C5-Ceramide is a fluorescent analog of ceramide that is widely used to

investigate sphingolipid metabolism and trafficking, which are integral to various signaling

events.
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Click to download full resolution via product page

Caption: Simplified pathway of BODIPY® FL C5-Ceramide metabolism and its role in studying

lipid signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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